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Compound of Interest

Compound Name: Tilorone bis(propyl iodide)

Cat. No.: B15193378

Tilorone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tilorone is a synthetic, small-molecule, orally active compound recognized for its broad-
spectrum antiviral and immunomodulatory properties.[1] Initially identified as a potent inducer
of interferon, its therapeutic potential has been explored in various contexts, including viral
infections, inflammation, and oncology. This technical guide provides an in-depth overview of
the chemical structure, physicochemical properties, and key signaling pathways associated
with Tilorone, along with detailed experimental protocols relevant to its study.

Chemical Structure and Identification

Tilorone is a fluoren-9-one derivative, chemically designated as 2,7-bis[2-
(diethylamino)ethoxy]fluoren-9-one.[2] It is a tertiary amino compound and an aromatic ether.[2]
The presence of two diethylaminoethoxy side chains is a key feature of its structure. Tilorone is
often used in its dihydrochloride salt form for improved solubility and stability.

Table 1: Chemical Identifiers of Tilorone and Tilorone Dihydrochloride
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Identifier Tilorone Tilorone Dihydrochloride
2,7-bis[2- 2,7-bis[2-

IUPAC Name (diethylamino)ethoxy]fluoren-9-  (diethylamino)ethoxy]fluoren-9-
one[2] one;dihydrochloride

CAS Number 27591-97-5[2] 27591-69-1[2]

PubChem CID 5475[2] 33958

Molecular Formula C25H34N203][2] C25H36CI2N203

CCN(CC)CCOC1=CC2=C(C=

CCN(CC)CCOC1=CC2=C(C=

SMILES C1)C3=C(C2=0)C=C(C=C3)0  C1)C3=C(C2=0)C=C(C=C3)0
CCN(CC)CC[2] CCN(CC)CC.CI.CI
INChI=1S/C25H34N203/c1-5-  InChl=1S/C25H34N203.2CIH/
26(6-2)13-15-29-19-9-11-21-  ¢1-5-26(6-2)13-15-29-19-9-11-
22-12-10-20(30-16-14-27(7- 21-22-12-10-20(30-16-14-
InChl 3)8-4)18- 27(7-3)8-4)18-

24(22)25(28)23(21)17-19/h9-
12,17-18H,5-8,13-16H2,1-
4H3[2]

24(22)25(28)23(21)17-19;;/h9-
12,17-18H,5-8,13-16H2,1-
4H3:2*1H

Physicochemical Properties

The physicochemical properties of Tilorone and its dihydrochloride salt are crucial for its

formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Tilorone and Tilorone Dihydrochloride
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Property Tilorone Tilorone Dihydrochloride
Molecular Weight 410.55 g/mol [2] 483.47 g/mol
Melting Point Not available 230-233 °C

Soluble in water (=28 mg/mL),
Solubility Not available DMSO, and Ethanol. Soluble

in PBS (pH 7.2) at 10 mg/mL.
logP (calculated) 4.7[2] Not available
pKa (strongest basic) 9.49 (predicted) Not available

) Orange-yellow crystalline

Appearance Not available

powder

Signaling Pathways

Tilorone's biological activities are primarily attributed to its ability to modulate key signaling

pathways involved in the innate immune response and cellular adaptation to stress.

Interferon Induction via RIG-I Pathway

A primary mechanism of Tilorone's antiviral activity is its induction of interferons (IFNs). It is

hypothesized to act through the RIG-I-like receptor (RLR) signaling pathway.[2][3] RIG-I is an

intracellular pattern recognition receptor that detects viral RNA, triggering a signaling cascade

that leads to the production of type | IFNSs.
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Plate Preparation Animal Preparation

Select animal model
(e.g., mice)

Seed susceptible cells
in 96-well plate

Acclimatize animals
to housing conditions

Incubate until
confluent monolayer

Treatment and Infection Dosing
Prepare serial dilutions Prepare Tilorone formulation
of Tilorone for administration
Add Tilorone dilutions Administer Tilorone
to cells (e.g., oral gavage)

Sample Collection

Infect cells with virus
(e.g., at a specific MOI) Collect blood samples

at various time points

Process blood to
obtain serum

Incubate for a defined period
(e.g., 48-72 hours)

Measure interferon levels
in serum (e.g., ELISA)

Assess Cytopathic Effect (CPE)
(e.g., microscopy, cell viability assay)

Calculate ECso Analyze and plot
(50% effective concentration) IFN concentration vs. time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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